Cas no 6859-99-0 (piperidin-3-ol)

• Product name: piperidin-3-ol
• CAS No: 6859-99-0
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD00014591
• CID: 47041
• PubChem ID: 24880007

piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• Piperidin-3-ol
• 3-Hydroxypiperidine
• 3 -Piperidinol
• 3-Piperidinol
• 3-Hydroxypiperidine hydrochloride
• piperidin-3-ol hydrochloride
• 3-HYDROXYPIPERIDINE HCl
• 3-Piperidinol hydrochloride
• Piperidine-3-ol hydrochloride
• 3-Piperidinol, hydrochloride
• Piperidine-3-ol HCl
• 3-Hydroxypiperidine.HCl
• 3-Hydroxypiperidinehydrochloride
• 3-hydroxy-piperidine hydrochloride
• PubChem6818
• 3-Hydroxypiperidine, HCl
• KSC282K1T
• (3R)piperidin-3-ol, chloride
• pi
• (R)-piperidin-3-ol hydrochloride
• (S)-3-Piperidinol HCl
• (R)-3-Piperidinol
• PB26394
• MFCD08669819
• 3-piperidinemethanolhydrochloride
• PB25197
• piperidine-3-ol
• F2158-0911
• 3-Hydroxyhexahydropyridine
• NSC 62082
• SY223992
• 6859-99-0
• AKOS000120490
• FT-0615861
• Racemic piperidin-3-ol
• 3-hydroxy piperidine
• H0412
• 3-hydroxyl piperidine
• NSC-62082
• MFCD00014591
• AS-38667
• A7210
• DTXSID70870212
• 3-(r,s)-hydroxypiperidine
• (3rs)-3-piperidinol
• SB10195
• PB27381
• 3-hydroxy-piperdine
• 3-Hydroxypiperidine, >=98.0% (NT)
• NSC62082
• Z104477592
• AKOS016842335
• SCHEMBL10884
• CS-W013706
• CHEMBL22463
• AC-26297
• (+/-)-3-HYDROXYPIPERIDINE
• FT-0615862
• AM20100636
• rac-3-hydroxy-piperidine
• A9125
• W-104659
• EINECS 229-957-4
• 5-hydroxyl piperidine
• BCP05289
• 3-Hydroxypiperadine
• NS00045695
• (3S)-3-Piperidinol; (S)-3-Hydroxypiperidine
• EN300-20284
• 3-hydroxy-piperidine
• SY223959
• PIPERIDOLATE_met022
• (+/-)-3-Piperidinol; (R,S)-3-Hydroxypiperidine; (+/-)-3-Hydroxypiperidine; 3-Hydroxyhexahydropyridine; NSC 62082
• (r,s)-3-hydroxypiperidine
• UH54C3N4VL
• MFCD09832542
• DB-003056
• 3-Hydroxypiperidine, (+/-)-
• 3-Piperidinol, (+/-)-
• piperidin-3-ol

• MDL： MFCD00014591
• Inchi： 1S/C5H11NO.ClH/c7-5-2-1-3-6-4-5;/h5-7H,1-4H2;1H
• InChI Key： VLECDMDGMKPUSK-UHFFFAOYSA-N
• SMILES： Cl[H].O([H])C1([H])C([H])([H])N([H])C([H])([H])C([H])([H])C1([H])[H]
• BRN： 102696

Computed Properties

• Exact Mass: 101.084064g/mol
• Surface Charge: 0
• XLogP3: -0.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 101.084064g/mol
• Monoisotopic Mass: 101.084064g/mol
• Topological Polar Surface Area: 32.3Ų
• Heavy Atom Count: 7
• Complexity: 56
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White to yellowish crystalline powder and agglomeration
• Density: 1.0±0.1 g/cm3
• Melting Point: 60.0 to 64.0 deg-C
• Boiling Point: 67-69 ºC (2 mmHg)
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• PH: 11.5-11.7 (H2O)Aqueous solution
• Solubility: ethanol: 0.1 g/mL, clear
• Water Partition Coefficient: dissolution
• PSA: 32.26000
• LogP: 0.05950
• Sensitiveness: Air Sensitive & Hygroscopic
• Vapor Pressure: 0.1±0.8 mmHg at 25°C

piperidin-3-ol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3263 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R20/21/22; R34
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• Storage Condition：2-8°C
• Safety Term：8
• PackingGroup：III

piperidin-3-ol Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on piperidin-3-ol

Comprehensive Overview of Piperidin-3-ol (CAS No. 6859-99-0): Properties, Applications, and Industry Insights

Piperidin-3-ol (CAS No. 6859-99-0) is a versatile heterocyclic organic compound belonging to the piperidine family. This secondary alcohol derivative has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its unique structural features and functional versatility. The compound's molecular formula C₅H₁₁NO reveals its oxygen-nitrogen hybrid structure, which contributes to its wide range of potential applications.

Recent trends in drug discovery have highlighted piperidin-3-ol as a valuable pharmacophore scaffold. Its ability to serve as a building block for CNS-active compounds aligns with current research priorities in neurodegenerative disease treatment. The compound's hydrogen bonding capacity and stereochemical flexibility make it particularly interesting for designing selective receptor modulators, addressing one of the most searched topics in medicinal chemistry forums.

From a synthetic chemistry perspective, 6859-99-0 demonstrates remarkable chemo-selectivity in various transformation reactions. Researchers frequently search for information about its N-protection strategies and stereoselective reduction methods, reflecting the compound's importance in asymmetric synthesis. The hydroxyl group at position 3 offers multiple derivatization possibilities, enabling the creation of diverse molecular architectures for biological evaluation.

In material science applications, piperidin-3-ol derivatives have shown promise as corrosion inhibitors and polymer modifiers. These applications respond to growing industry demands for sustainable additives and performance-enhancing materials. The compound's potential in coordination chemistry has also been explored, particularly in designing metal-organic frameworks (MOFs) for gas storage applications.

The physicochemical properties of 6859-99-0 make it suitable for various formulation technologies. Its moderate water solubility and lipophilic balance frequently appear in formulation-related searches, especially concerning drug delivery systems. Recent studies have investigated its potential as a co-crystal former to improve the bioavailability of poorly soluble active ingredients.

Quality control aspects of piperidin-3-ol production remain a hot topic, with analytical chemists searching for optimized HPLC methods and spectroscopic characterization protocols. The compound's stability under various conditions and storage requirements are frequently discussed in technical forums, reflecting industry needs for reliable handling guidelines.

Emerging applications in green chemistry have positioned piperidin-3-ol as a candidate for biocatalytic transformations. The search volume for enzymatic synthesis routes of such heterocycles has increased significantly, mirroring the pharmaceutical industry's shift toward sustainable manufacturing practices.

From a commercial perspective, the global market for piperidine derivatives continues to expand, with 6859-99-0 maintaining steady demand. Procurement specialists often search for information about supply chain stability and quality specifications, indicating the compound's established position in fine chemical commerce.

Recent patent analyses reveal growing innovation around piperidin-3-ol applications, particularly in electronic materials and specialty coatings. These developments respond to the electronics industry's search for novel dielectric materials and interface modifiers for advanced device fabrication.

Safety assessments of 6859-99-0 continue to evolve, with particular attention to its ecological impact and biodegradation pathways. Environmental scientists frequently investigate its fate in aquatic systems, reflecting broader concerns about chemical sustainability in industrial applications.

The stereochemistry of piperidin-3-ol remains an active research area, with many searches focusing on chiral separation techniques and enantioselective synthesis. The compound's conformational flexibility presents both challenges and opportunities in stereocontrolled synthesis applications.

In academic settings, 6859-99-0 serves as an important teaching tool for demonstrating heterocyclic chemistry principles and molecular modeling concepts. Educational searches often focus on its spectral interpretation and reaction mechanisms, highlighting its didactic value.

Future research directions for piperidin-3-ol are likely to explore its potential in catalysis and energy storage applications, responding to growing interest in renewable energy technologies. The compound's structural features may enable novel approaches to molecular recognition and supramolecular assembly design.